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MS049 experimental protocol
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Compound Focus: MS049

CAS No.: 1502816-23-0

Cat. No.: S536357

MS049 at a Glance

The table below summarizes the core information about MS049 found in the search results.

Property Description

Target Protein Arginine N-Methyltransferase 6 (PRMT6) [1].

Primary Selective inhibitor of PRMT6; used to rule out the roles of other Type | PRMTs (like PRMT3

Use and PRMT4/CARM1) in cellular processes [1].
Key In a screen on Triple-Negative Breast Cancer (TNBC) cell lines, MS049 (at 1 uM) showed
Finding no significant antiproliferative effect, helping to establish that the anti-tumor effects of a

broader Type | PRMT inhibitor were primarily due to PRMT1 inhibition [1].

Proposed Experimental Framework

Although detailed protocols are not available in the search results, the general workflow for using MS049 in

a cell-based screening campaign can be outlined based on standard practices.
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Key Experimental Details
’ Biomarker: Measure global asymmetric T Assay: Cell viability/ proliferation 7 ’ MS049 concentration: 1 uMT prcielconnalicompoonds )T Duration: 5-6 days T Use relevant cell modelsj
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. PRMT inhibition induces a viral mimicry response in triple- ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [MS049 experimental protocol]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b536357#ms049-experimental-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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